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Compound of Interest

Compound Name: Codeine-d3

Cat. No.: B161032 Get Quote

A Guide for Laboratory Professionals

The proper disposal of Codeine-d3, a deuterated analog of codeine, is a critical component of

laboratory safety and regulatory compliance. As a controlled substance, its disposal is

governed by stringent federal and institutional regulations to prevent diversion and

environmental contamination. This guide provides essential information for researchers,

scientists, and drug development professionals on the approved procedures for handling and

disposing of Codeine-d3.

Core Principles of Controlled Substance Disposal
The U.S. Drug Enforcement Administration (DEA) mandates strict protocols for the disposal of

controlled substances, including Codeine-d3. The primary objective is to render the substance

non-retrievable. It is illegal for Environmental Health and Safety (EHS) departments to take

possession of DEA-regulated substances from research labs.[1] Therefore, individual licensed

researchers are responsible for the entire lifecycle of the controlled substance, from acquisition

to disposal.[1]

All expired, unwanted, or unused Codeine-d3 must be securely stored in the same manner as

active inventory until it is properly disposed of.[2] It is a violation of regulations to abandon

controlled substances.[2]

Categorization of Codeine-d3 Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b161032?utm_src=pdf-interest
https://www.benchchem.com/product/b161032?utm_src=pdf-body
https://www.benchchem.com/product/b161032?utm_src=pdf-body
https://www.benchchem.com/product/b161032?utm_src=pdf-body
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://www.benchchem.com/product/b161032?utm_src=pdf-body
https://umaine.edu/research-compliance/controlled-substances/disposal/
https://umaine.edu/research-compliance/controlled-substances/disposal/
https://www.benchchem.com/product/b161032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For disposal purposes, Codeine-d3 waste can be categorized as follows:

Expired or Unwanted Stock: This includes any sealed or opened containers of Codeine-d3
that are past their expiration date or are no longer needed for research purposes.[3][4]

Recoverable Waste: This refers to measurable amounts of Codeine-d3 remaining after an

experimental procedure, such as unused portions in a vial or syringe.[3]

Non-Recoverable Waste: This consists of residual, trace amounts of Codeine-d3 that cannot

be drawn out of a container, such as an "empty" vial or syringe.[3]

Contaminated Materials: This includes personal protective equipment (PPE), absorbent

pads, and other materials that have come into contact with Codeine-d3.

Approved Disposal Procedures
The appropriate disposal method for Codeine-d3 depends on the category of waste. The

following table summarizes the recommended procedures.
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Waste Category Disposal Procedure
Key Requirements &
Documentation

Expired or Unwanted Stock
Transfer to a DEA-registered

reverse distributor.

- Contact your institution's EHS

department to coordinate with

an approved reverse

distributor.[3][4] - For Schedule

I or II substances, a DEA Form

222 is required.[3] - Maintain

all records of the transfer for at

least two years.[1]

Recoverable Waste

On-site destruction using a

chemical digestion system

(e.g., Rx Destroyer™) or

transfer to a reverse distributor.

- On-site destruction must be

witnessed by two authorized

individuals.[3] - Record the

waste on a DEA Form 41.[3] -

The solidified contents of the

destruction system must be

disposed of as hazardous

waste.[3]

Non-Recoverable Waste
Discard the empty container in

a biohazard sharps container.

- The container must be truly

empty, with no recoverable

amount of the substance.[3] -

The disposal of the empty

container should be recorded

in the controlled substance

accountability record.[1]

Contaminated Materials

Dispose of as hazardous

chemical waste or

biohazardous waste,

depending on institutional

guidelines.

- Place materials in a

designated, labeled hazardous

waste container.[3]

Unacceptable Disposal Methods: It is strictly prohibited to dispose of Codeine-d3 by:

Washing it down the sink.[3][5]
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Placing it in regular trash or sharps containers (for recoverable amounts).[3]

Mixing it with cat litter for regular disposal.[3]

Step-by-Step Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Codeine-d3.
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Codeine-d3 Disposal Workflow
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Caption: Workflow for the proper disposal of Codeine-d3 in a research setting.
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Experimental Protocols for On-Site Destruction
For recoverable waste, on-site destruction is a viable option. A common method involves the

use of a chemical digestion system. The following is a general protocol:

Objective: To render a recoverable amount of Codeine-d3 non-retrievable.

Materials:

Recoverable Codeine-d3 waste

Chemical digestion system (e.g., Rx Destroyer™)

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

DEA Form 41

Two authorized personnel

Procedure:

Preparation: Don appropriate PPE. Ensure the work area is well-ventilated.

Witnessing: A second authorized individual must be present to witness the entire process.[3]

Documentation (Initial): Both individuals must record the initial amount of Codeine-d3 to be

destroyed on the relevant usage logs and DEA Form 41.[3]

Destruction: Carefully add the recoverable Codeine-d3 waste to the chemical digestion

bottle.

Activation: Secure the cap and shake the bottle several times to activate the chemical

digestion process.

Solidification: Once the bottle is full to the indicated line, add the hardener pellet provided

with the system to solidify the contents.
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Final Disposal: After the contents have solidified, the bottle must be disposed of as

hazardous waste through your institution's EHS department.[3]

Documentation (Final): Both witnesses must sign and date the completed DEA Form 41,

confirming the destruction of the specified amount of the controlled substance. File the form

according to your institution's and DEA's record-keeping requirements.

Disclaimer: This information is intended as a general guide. Researchers must always consult

and adhere to their institution's specific policies and procedures for controlled substance

disposal, as well as all applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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